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Dihydrochloride

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a detailed analysis of the molecular weight of (R)-3-
Aminopiperidine dihydrochloride, a key chiral intermediate in the synthesis of various
pharmaceutical compounds. An accurate determination of the molecular weight is fundamental
for stoichiometric calculations in chemical reactions, analytical characterization, and formulation
development. This document outlines the systematic calculation of the molecular weight based
on the constituent elements and their standard atomic weights as recognized by the
International Union of Pure and Applied Chemistry (IUPAC). All quantitative data is presented in
structured tables for clarity, and the logical workflow of the calculation is visualized using
Graphviz diagrams.

Introduction

(R)-3-Aminopiperidine dihydrochloride is a chiral piperidine derivative of significant interest
in medicinal chemistry and drug discovery. Its stereospecific structure makes it a valuable
building block for the synthesis of complex molecules with specific biological activities. A
precise understanding of its fundamental chemical properties, particularly its molecular weight,
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IS a prerequisite for any research or development activities involving this compound. This guide
serves as a comprehensive resource for the determination and understanding of the molecular
weight of (R)-3-Aminopiperidine dihydrochloride.

Molecular Formula and Structure

The chemical identity of (R)-3-Aminopiperidine dihydrochloride is defined by its molecular
formula and three-dimensional structure.

e Molecular Formula: CsH14CI2N2[1][2][3]
o Alternative Representation: CsHi2Nz - 2HCI

o Structure: The molecule consists of a piperidine ring with an amino group at the 3-position in
the (R)-configuration. The dihydrochloride salt form indicates that both the piperidine ring
nitrogen and the 3-amino group are protonated, each associated with a chloride ion.

SMILES: N[C@H]1CNCCC1.CI.CI[1]

Determination of Molecular Weight

The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent
atoms. The calculation for (R)-3-Aminopiperidine dihydrochloride is based on its molecular
formula, CsH14Cl2N2.

Atomic Weights of Constituent Elements

The standard atomic weights of the elements are determined by the IUPAC Commission on
Isotopic Abundances and Atomic Weights (CIAAW). For many elements, the atomic weight is
expressed as an interval to reflect the natural variation in isotopic composition. For practical
calculations, a conventional value is often used. The atomic weights used in this calculation are
summarized in the table below.
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Standard Conventional
Element Symbol Quantity Atomic Weight  Atomic Weight
(IUPAC) (g/mol)
[12.0096,
Carbon C 5 12.011
12.0116][4][5]
[1.00784,
Hydrogen H 14 1.008

1.00811][6][7]

[35.446, 35.457]

Chlorine Cl 2 35.453
[81[°]
) [14.00643,
Nitrogen N 2 14.007
14.00728][10]

Experimental Protocol: Calculation Methodology

The molecular weight is calculated by summing the masses of all atoms in the molecular
formula. The methodology is as follows:

« |dentify the molecular formula: The molecular formula for (R)-3-Aminopiperidine
dihydrochloride is CsH14Clz2Nz.

o Determine the count of each element:

o

Carbon (C): 5 atoms

[e]

Hydrogen (H): 14 atoms

o

Chlorine (Cl): 2 atoms

[¢]

Nitrogen (N): 2 atoms

» Obtain the conventional atomic weight for each element: Use the values from the table in
section 3.1.

o Calculate the total mass for each element: Multiply the atom count by the conventional
atomic weight.
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e Sum the total masses: The sum of the masses for each element gives the molecular weight

of the compound.

Calculation:

Mass of Carbon =5 x 12.011 g/mol = 60.055 g/mol
Mass of Hydrogen = 14 x 1.008 g/mol = 14.112 g/mol
Mass of Chlorine = 2 x 35.453 g/mol = 70.906 g/mol

Mass of Nitrogen = 2 x 14.007 g/mol = 28.014 g/mol

Total Molecular Weight = 60.055 + 14.112 + 70.906 + 28.014 = 173.087 g/mol

This calculated value is in excellent agreement with the commonly cited molecular weight of
173.08 g/mol .[1][2][3]

Data Presentation: Summary of Molecular Weight
Contribution

The following table summarizes the contribution of each element to the total molecular weight

of (R)-3-Aminopiperidine dihydrochloride.

Atomic Total Mass Percentage
Element Symbol Atom Count Weight ( Contributio  of Total
g/mol) n ( g/mol) Mass (%)
Carbon C 5 12.011 60.055 34.69
Hydrogen H 14 1.008 14.112 8.15
Chlorine Cl 2 35.453 70.906 40.96
Nitrogen N 2 14.007 28.014 16.19
Total 23 173.087 100.00
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Mandatory Visualization

The following diagrams illustrate the logical relationships and workflow involved in determining
the molecular weight of (R)-3-Aminopiperidine dihydrochloride.

Constituent Elements

x 14 Hydrogen (H)
i
:

Click to download full resolution via product page

Caption: Elemental composition of (R)-3-Aminopiperidine dihydrochloride.
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Identify Molecular Formula

(CsH14ClI2N2)

Determine Atom Count per Element Obtain Standard Atomic Weights
(C:5, H:14, Cl:2, N:2) (IUPAC Data)

N,

Calculate Mass Contribution
(Atom Count x Atomic Weight)

Sum All Mass Contr@

Final Molecular Weight
(173.087 g/mol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b044878?utm_src=pdf-body-img
https://www.benchchem.com/product/b044878?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. chemscene.com [chemscene.com]
2. pharmaffiliates.com [pharmaffiliates.com]

3. (8R)-Piperidin-3-amine--hydrogen chloride (1/2) | C5H14CI2N2 | CID 16211333 -
PubChem [pubchem.ncbi.nim.nih.gov]

4. Periodic Table of Elements - PubChem [pubchem.ncbi.nim.nih.gov]

5. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]
6. Standard atomic weight - Wikipedia [en.wikipedia.org]

7. Hydrogen - Wikipedia [en.wikipedia.org]

8. Chlorine - Wikipedia [en.wikipedia.org]

9. Isotopes of chlorine - Wikipedia [en.wikipedia.org]

10. Atomic Weights and Isotopic Compositions for Nitrogen [physics.nist.gov]

To cite this document: BenchChem. [(R)-3-Aminopiperidine dihydrochloride molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044878#r-3-aminopiperidine-dihydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

